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Compound of Interest

Compound Name: 2-Methyl-4-nonanol

cat. No.: B1620210

The molecular formula for 2-Methyl-4-nonanol is C10H220.[1][2][3][4] Its structure consists of a
nine-carbon chain (nonane) with a methyl group (CHs) attached to the second carbon atom and
a hydroxyl group (-OH) attached to the fourth carbon atom. The IUPAC name for this
compound is 2-methylnonan-4-ol.[2]

Caption: Structural formula of 2-Methyl-4-nonanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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